Cas no 74991-69-8 (methyl (5beta,16S,19E)-10,11-dimethoxy-1,2-dihydro-2,5-epoxyakuammilan-17-oate)

methyl (5beta,16S,19E)-10,11-dimethoxy-1,2-dihydro-2,5-epoxyakuammilan-17-oate structure
74991-69-8 structure
Product name:methyl (5beta,16S,19E)-10,11-dimethoxy-1,2-dihydro-2,5-epoxyakuammilan-17-oate
CAS No:74991-69-8
MF:C22H26N2O5
MW:398.45224
CID:1774334
PubChem ID:6437858

methyl (5beta,16S,19E)-10,11-dimethoxy-1,2-dihydro-2,5-epoxyakuammilan-17-oate Chemical and Physical Properties

Names and Identifiers

    • methyl (5beta,16S,19E)-10,11-dimethoxy-1,2-dihydro-2,5-epoxyakuammilan-17-oate
    • 2H,12H-6,12a-Epoxy-2,7a-methanoindolo(2,3-a)quinolizine-14-carboxylic acid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-9,10-dimethoxy-, methyl ester, (2R,3E,6S,7aR,12aR,12bS,14R)-
    • N-Demethylquaternine
    • 74991-69-8
    • Norquaternine
    • Volkensine
    • Inchi: InChI=1S/C22H26N2O5/c1-5-11-10-24-17-6-12(11)19(20(25)28-4)21-9-18(24)29-22(17,21)23-14-8-16(27-3)15(26-2)7-13(14)21/h5,7-8,12,17-19,23H,6,9-10H2,1-4H3/b11-5-/t12?,17-,18+,19+,21?,22?/m0/s1
    • InChI Key: CRKDVBVOAIRDNW-SGUDRYLVSA-N
    • SMILES: CC=C1CN2C3CC1C(C45C3(NC6=CC(=C(C=C64)OC)OC)OC2C5)C(=O)OC

Computed Properties

  • Exact Mass: 398.184172
  • Monoisotopic Mass: 398.184172
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 772
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.3
  • XLogP3: 2

Experimental Properties

  • Density: 1.38
  • Boiling Point: 549.1°C at 760 mmHg
  • Flash Point: 285.9°C
  • Refractive Index: 1.648

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